Cas no 1216298-74-6 (4-{7-methyl-1,2,4triazolo4,3-apyridin-3-yl}piperidine)

• Product Name: 4-{7-methyl-1,2,4triazolo4,3-apyridin-3-yl}piperidine
• CAS No: 1216298-74-6
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 4578434
• PubChem ID: 75357455
• Update Time: 2025-10-31

4-{7-methyl-1,2,4triazolo4,3-apyridin-3-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{7-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine
• 4-{7-methyl-1,2,4triazolo4,3-apyridin-3-yl}piperidine

• Inchi： 1S/C12H16N4/c1-9-4-7-16-11(8-9)14-15-12(16)10-2-5-13-6-3-10/h4,7-8,10,13H,2-3,5-6H2,1H3
• InChI Key： JXAMAVKFYSRPGA-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCNCC3)N1C=CC(C)=C2

Additional information on 4-{7-methyl-1,2,4triazolo4,3-apyridin-3-yl}piperidine

4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine (CAS No. 1216298-74-6): An Overview

4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine (CAS No. 1216298-74-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of 4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine is a complex organic molecule with a molecular formula of C₁₅H₁₈N₆. The compound features a piperidine ring fused with a 1,2,4-triazolo[4,3-a]pyridine moiety. The presence of the methyl group at the 7-position of the triazolopyridine ring imparts unique chemical and biological properties to the molecule. The piperidine ring provides additional flexibility and conformational diversity, which can be crucial for binding to specific protein targets.

The compound is typically synthesized through a multi-step process involving the coupling of appropriate intermediates. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine. These improvements have facilitated its use in both academic research and industrial applications.

Biological Activities and Therapeutic Potential

4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine has been extensively studied for its biological activities and potential therapeutic applications. One of the most notable properties of this compound is its ability to modulate specific protein targets involved in various disease pathways. For instance, it has shown significant activity as an inhibitor of certain kinases and receptors that are implicated in cancer and inflammatory diseases.

In preclinical studies, 4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine has demonstrated potent antiproliferative effects on cancer cell lines. It selectively targets key signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis. These findings have sparked interest in its potential as a novel anticancer agent.

Beyond oncology, 4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine has also shown promise in the treatment of inflammatory disorders. In vitro and in vivo studies have revealed its ability to inhibit pro-inflammatory cytokines and chemokines, suggesting its potential as an anti-inflammatory agent. This dual therapeutic potential makes it an attractive candidate for further development.

Clinical Trials and Development Status

The promising preclinical data on 4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine have led to its advancement into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to safety assessments, these trials are also designed to determine the optimal dosing regimens and pharmacokinetic profiles of 4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine. The data generated from these early-stage trials will be crucial for guiding future Phase II and III studies.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-{7-methyl-1,2,4-triazolo[4,3-a]pyridin-3-yl}piperidine holds great promise for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable asset in the quest for more effective treatments for cancer and inflammatory diseases.

Further studies are needed to fully elucidate the mechanisms of action of this compound and to optimize its pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies will be essential for advancing this compound through the drug development pipeline.

In conclusion, 4-{7-methyl-1,2， 4-triazolo [ ４，３ -a ] pyridin -３ - yl } piperidine strong > (CAS No . １２１６２９８ -７４ -６ ) represents a significant advancement in medicinal chemistry . Its unique structural features , combined with its promising biological activities , position it as a promising candidate for further clinical development . p >